({5-[4-(benzyloxy)phenyl]-4-phenyl-4H-1,2,4-triazol-3-yl}thio)acetic acid

• IUPAC Name: 2-[[4-phenyl-5-(4-phenylmethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C23H19N3O3S/c27-21(28)16-30-23-25-24-22(26(23)19-9-5-2-6-10-19)18-11-13-20(14-12-18)29-15-17-7-3-1-4-8-17/h1-14H,15-16H2,(H,27,28)
• InChI Key: YYJWWAHWKYLQGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=NN=C(N3C4=CC=CC=C4)SCC(=O)O
• Molecular Formula: C23H19N3O3S
• Molecular Weight: 417.5 g/mol

Description

({5-[4-(benzyloxy)phenyl]-4-phenyl-4H-1,2,4-triazol-3-yl}thio)acetic acid, also known as BPTA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. In

Mechanism of Action

The mechanism of action of ({5-[4-(benzyloxy)phenyl]-4-phenyl-4H-1,2,4-triazol-3-yl}thio)acetic acid is not fully understood. However, studies have suggested that it may interact with specific proteins or enzymes, leading to changes in their activity or function. ({5-[4-(benzyloxy)phenyl]-4-phenyl-4H-1,2,4-triazol-3-yl}thio)acetic acid has also been shown to bind to metal ions, which may play a role in its biological activity.
Biochemical and Physiological Effects
({5-[4-(benzyloxy)phenyl]-4-phenyl-4H-1,2,4-triazol-3-yl}thio)acetic acid has been shown to have various biochemical and physiological effects. It has been demonstrated to inhibit the growth of certain fungi and cancer cells, as well as to modulate the activity of specific enzymes. ({5-[4-(benzyloxy)phenyl]-4-phenyl-4H-1,2,4-triazol-3-yl}thio)acetic acid has also been shown to have antioxidant properties, which may have implications for its potential therapeutic use.

Advantages and Limitations for Lab Experiments

One advantage of using ({5-[4-(benzyloxy)phenyl]-4-phenyl-4H-1,2,4-triazol-3-yl}thio)acetic acid in lab experiments is its versatility. It can be used as a fluorescent probe, a metal ion ligand, or a potential therapeutic agent. However, one limitation is its relatively low solubility in water, which may affect its bioavailability and limit its use in certain applications.

Future Directions

There are several potential future directions for research involving ({5-[4-(benzyloxy)phenyl]-4-phenyl-4H-1,2,4-triazol-3-yl}thio)acetic acid. One area of interest is its potential use as a therapeutic agent for various diseases, including cancer and fungal infections. Another potential direction is the development of new fluorescent probes or metal ion ligands based on the structure of ({5-[4-(benzyloxy)phenyl]-4-phenyl-4H-1,2,4-triazol-3-yl}thio)acetic acid. Additionally, further investigation into the mechanism of action of ({5-[4-(benzyloxy)phenyl]-4-phenyl-4H-1,2,4-triazol-3-yl}thio)acetic acid may provide insights into its potential applications in research and medicine.
Conclusion
({5-[4-(benzyloxy)phenyl]-4-phenyl-4H-1,2,4-triazol-3-yl}thio)acetic acid is a versatile compound with potential applications in various scientific fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research into the potential uses of ({5-[4-(benzyloxy)phenyl]-4-phenyl-4H-1,2,4-triazol-3-yl}thio)acetic acid may lead to new discoveries and advancements in research and medicine.

Scientific Research Applications

({5-[4-(benzyloxy)phenyl]-4-phenyl-4H-1,2,4-triazol-3-yl}thio)acetic acid has shown potential as a research tool in various scientific fields. It has been used as a fluorescent probe for monitoring protein-protein interactions and as a ligand for studying metal ion binding. ({5-[4-(benzyloxy)phenyl]-4-phenyl-4H-1,2,4-triazol-3-yl}thio)acetic acid has also been investigated as a potential antifungal agent and as a therapeutic target for cancer treatment.